Cas no 1510797-30-4 (1-methyl-1H-indazole-3-carboximidamide)

1-Methyl-1H-indazole-3-carboximidamide is a heterocyclic organic compound featuring an indazole core substituted with a methyl group at the 1-position and a carboximidamide functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its carboximidamide moiety offers versatile functionalization potential, enabling applications in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined synthetic pathway allows for high purity and scalability, making it suitable for research and industrial use. The indazole scaffold is known for its pharmacological relevance, further enhancing the compound's utility in drug discovery.
1-methyl-1H-indazole-3-carboximidamide structure
1510797-30-4 structure
Product Name:1-methyl-1H-indazole-3-carboximidamide
CAS No:1510797-30-4
MF:C9H10N4
MW:174.20250082016
CID:5989809
PubChem ID:83677620
Update Time:2025-05-21

1-methyl-1H-indazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-indazole-3-carboximidamide
    • EN300-1830124
    • SCHEMBL17984699
    • 1510797-30-4
    • Inchi: 1S/C9H10N4/c1-13-7-5-3-2-4-6(7)8(12-13)9(10)11/h2-5H,1H3,(H3,10,11)
    • InChI Key: YHPBPZLASFSNLQ-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C(C(=N)N)=N1

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.7Ų

1-methyl-1H-indazole-3-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1830124-1g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
1g
$628.0 2023-09-19
Enamine
EN300-1830124-5g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
5g
$1821.0 2023-09-19
Enamine
EN300-1830124-10g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
10g
$2701.0 2023-09-19
Enamine
EN300-1830124-0.05g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
0.05g
$528.0 2023-09-19
Enamine
EN300-1830124-0.1g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
0.1g
$553.0 2023-09-19
Enamine
EN300-1830124-0.25g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
0.25g
$579.0 2023-09-19
Enamine
EN300-1830124-0.5g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
0.5g
$603.0 2023-09-19
Enamine
EN300-1830124-1.0g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
1g
$1485.0 2023-06-02
Enamine
EN300-1830124-2.5g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
2.5g
$1230.0 2023-09-19
Enamine
EN300-1830124-5.0g
1-methyl-1H-indazole-3-carboximidamide
1510797-30-4
5g
$4309.0 2023-06-02

Additional information on 1-methyl-1H-indazole-3-carboximidamide

Introduction to 1-methyl-1H-indazole-3-carboximidamide (CAS No. 1510797-30-4)

1-methyl-1H-indazole-3-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 1510797-30-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a carboximidamide functional group in its molecular structure imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular formula of 1-methyl-1H-indazole-3-carboximidamide is C₈H₈N₄O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The indazole core, characterized by a fused benzene and pyrrole ring system, serves as a scaffold for further functionalization. This structural motif is widely recognized for its role in the design of bioactive molecules, particularly in the development of pharmaceutical agents targeting various therapeutic pathways.

In recent years, 1-methyl-1H-indazole-3-carboximidamide has been explored as a key intermediate in the synthesis of more complex pharmacophores. Its carboximidamide moiety can undergo a variety of chemical transformations, including nucleophilic additions, cyclizations, and condensations, making it a valuable building block for medicinal chemists. The compound's ability to participate in such reactions has opened up possibilities for the creation of novel compounds with enhanced biological properties.

One of the most compelling aspects of 1-methyl-1H-indazole-3-carboximidamide is its potential application in the field of anticancer research. Indazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The carboximidamide group may serve as a pharmacophoric element that interacts with specific targets on cancer cells, leading to mechanisms that disrupt malignant cell proliferation. Preliminary studies have suggested that derivatives of this compound may exhibit cytotoxic effects against certain cancer cell lines, warranting further investigation into their therapeutic potential.

The synthesis of 1-methyl-1H-indazole-3-carboximidamide involves multi-step organic reactions that highlight the compound's synthetic utility. Starting from commercially available precursors such as 3-aminoindazole and methyl isocyanate, the carboximidamide functionality can be introduced through condensation reactions. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity. The ability to access this compound efficiently is crucial for its application in downstream chemical biology studies.

From a biochemical perspective, 1-methyl-1H-indazole-3-carboximidamide has been investigated for its interaction with biological macromolecules. The indazole ring can engage with proteins through hydrophobic interactions, while the carboximidamide group may form hydrogen bonds or coordinate with metal ions. Such interactions are critical for understanding the compound's mode of action and for designing analogs with improved binding affinity. Computational methods, including molecular docking simulations, have been employed to model these interactions and predict potential binding sites on target proteins.

The pharmacological profile of 1-methyl-1H-indazole-3-carboximidamide has been assessed through in vitro assays that measure its activity against various biological targets. These studies have revealed interesting properties that position it as a candidate for further development into a lead compound. For instance, its ability to inhibit specific enzymes or receptors could translate into therapeutic benefits for diseases such as inflammation or neurodegeneration. The compound's structural features also make it amenable to derivatization, allowing researchers to fine-tune its pharmacological properties.

Advances in analytical chemistry have enabled detailed characterization of 1-methyl-1H-indazole-3-carboximidamide, ensuring its purity and identity before use in biological assays. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide comprehensive information about the compound's structure and integrity. These analytical tools are essential for validating synthetic routes and ensuring consistency across different batches.

The role of 1-methyl-1H-indazole-3-carboximidamide in drug discovery extends beyond its direct use as an active pharmaceutical ingredient (API). It serves as a valuable scaffold for generating libraries of compounds that can be screened for biological activity. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic candidates. The diversity inherent in indazole derivatives makes them particularly useful for this purpose, offering multiple opportunities for optimization.

Recent research has also explored the potential applications of 1-methyl-1H-indazole-3-carboximidamide in materials science and agrochemicals. Beyond pharmaceuticals, indazole-based compounds have been investigated for their properties as dyes or corrosion inhibitors due to their ability to form stable complexes with metal ions. Additionally, derivatives of this class have shown promise as pesticides or herbicides by interfering with essential biological processes in plants or pests.

The future directions for research on 1-methyl-1H-indazole-3-carboximidamide include further exploration of its mechanism of action at the molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and limitations. Furthermore, efforts to improve its synthetic accessibility will facilitate larger-scale production needed for clinical trials and commercialization.

In conclusion, 1-methyl-1H-indazole-3-carboximidamide (CAS No. 1510797-30-4) is a versatile compound with significant implications in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for drug development, particularly in oncology and other therapeutic areas where indazole derivatives have demonstrated efficacy. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, 1-methyl-1H-indazole-3-carboximidamide is poised to play an increasingly important role in advancing scientific discovery.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd